Cas no 597-81-9 (Phosphorothioic acid, O,O,O-tris(3-methylphenyl)ester)
597-81-9 structure
Product Name:Phosphorothioic acid, O,O,O-tris(3-methylphenyl)ester
Phosphorothioic acid, O,O,O-tris(3-methylphenyl)ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphorothioic acid, O,O,O-tris(3-methylphenyl)ester
- TRIS(2-METHYLBENZYL) PHOSPHOROTHIOATE
- (4-CHLORO-3-NITRO-PHENOXY)-DIMETHOXY-SULFANYLIDENE-PHOSPHORANE
- AC1L46BA
- BAY 22330
- BRN 2539255
- Isochlorthion
- O.O.O-Tri-m-tolylthiophosphat
- Phosnichlor
- Phosnichlor [ISO:BSI]
- Phosphorothioic acid, O-(4-chloro-3-nitrophenyl) O,O-dimethyl ester
- thiophosphoric acid O-(4-chloro-3-nitro-phenyl ester)-O',O''-dimethyl ester
- Thiophosphorsaeure-O-(4-chlor-3-nitro-phenylester)-
- Thiophosphorsaeure-O,O',O''-tri-m-tolylester
- UNII-6X2G6LQD3I
- NSC-2605
- o,o,o-tris(3-methylphenyl) phosphorothioate
- SCHEMBL10592197
- 597-81-9
- DTXSID40975102
- NSC2605
-
- Inchi: 1S/C21H21O3PS/c1-16-7-4-10-19(13-16)22-25(26,23-20-11-5-8-17(2)14-20)24-21-12-6-9-18(3)15-21/h4-15H,1-3H3
- InChI Key: QTPQLHXICMXDMO-UHFFFAOYSA-N
- SMILES: S=P(OC1=CC=CC(C)=C1)(OC1=CC=CC(C)=C1)OC1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 384.09503
- Monoisotopic Mass: 384.09490270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 59.8Ų
Experimental Properties
- PSA: 27.69
Phosphorothioic acid, O,O,O-tris(3-methylphenyl)ester Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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